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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B077638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 176, a quinophthalone dye with the molecular formula C18H10BrNO3, is a

synthetic organic compound primarily utilized as a colorant in the plastics and polymer

industries.[1] Its robust heat and light stability make it a suitable additive for various materials,

including polystyrene (PS), polycarbonate (PC), and polyethylene terephthalate (PET).[2]

Beyond its industrial applications, the broader class of quinophthalone dyes has garnered

scientific interest due to potential interactions with biological systems. This guide provides a

comprehensive overview of the available technical data for Solvent Yellow 176, including its

chemical and physical properties, toxicological information, and insights into its potential

biological interactions.

Chemical and Physical Properties
Solvent Yellow 176 is characterized as a reddish-yellow powder.[2] The compound's key

properties are summarized in the tables below, compiled from various supplier and database

information. It is important to note that some variations in reported values, such as melting

point, exist across different sources.

Table 1: General and Chemical Properties
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Property Value Source(s)

Molecular Formula C18H10BrNO3

Molecular Weight 368.18 g/mol

CAS Number 10319-14-9

Synonyms

4'-Bromoquinophthalone, C.I.

Solvent Yellow 176, Disperse

Yellow 64

[2][3]

Appearance Reddish-yellow powder [2]

Table 2: Physical Properties

Property Value Source(s)

Melting Point 218 °C [2]

Heat Resistance > 300 °C [3]

Solubility
Insoluble in water; soluble in

some organic solvents.

Toxicological Data
Limited toxicological data is available for Solvent Yellow 176. The acute oral toxicity has been

determined in rats, as indicated in the table below.

Table 3: Acute Toxicity

Test Species Route Value Source(s)

LD50 Rat Oral >2000 mg/kg

Potential Biological Interactions: Aryl Hydrocarbon
Receptor (AHR) Signaling Pathway
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While specific signaling pathways for Solvent Yellow 176 are not extensively documented,

studies on the broader class of quinophthalone dyes have indicated their potential to act as

agonists for the Aryl Hydrocarbon Receptor (AHR).[4] The AHR is a ligand-activated

transcription factor that plays a crucial role in regulating cellular responses to environmental

stimuli, including xenobiotics.

Upon entering the cell, a ligand such as a quinophthalone dye can bind to the cytosolic AHR

complex, which is associated with chaperone proteins like heat shock protein 90 (Hsp90). This

binding event triggers a conformational change, leading to the translocation of the AHR-ligand

complex into the nucleus. Inside the nucleus, AHR dissociates from its chaperone proteins and

forms a heterodimer with the AHR Nuclear Translocator (ARNT). This AHR-ARNT complex

then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the

promoter regions of target genes. This binding initiates the transcription of a battery of genes,

including those encoding for metabolic enzymes such as cytochrome P450s (e.g., CYP1A1),

which are involved in the metabolism of foreign compounds.
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Caption: Aryl Hydrocarbon Receptor (AHR) signaling pathway activated by a ligand like Solvent

Yellow 176.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of Solvent Yellow

176 are not readily available in the public domain. However, based on the synthesis of
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structurally related quinophthalone and quinoline compounds, the following general

methodologies are likely to be employed.

Synthesis
The synthesis of quinophthalone derivatives often involves the condensation of a substituted or

unsubstituted quinaldine with a phthalic anhydride derivative. For 4'-Bromoquinophthalone, a

plausible synthetic route would involve the reaction of a bromo-substituted quinaldine derivative

with phthalic anhydride under high-temperature conditions.

A general procedure for synthesizing 4-hydroxyquinolines, which are structurally related, is the

Conrad-Limpach reaction. This involves the reaction of an aniline with a β-ketoester, followed

by thermal cyclization.

Due to the lack of a specific published protocol for Solvent Yellow 176, researchers would need

to adapt and optimize these general methods for the specific reactants required to yield the

C18H10BrNO3 structure.

Analytical Characterization
Standard analytical techniques would be used to confirm the structure and purity of Solvent

Yellow 176.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

elucidate the chemical structure by identifying the number and connectivity of hydrogen and

carbon atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the

molecular weight and elemental composition of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy would help identify the functional groups

present in the molecule, such as carbonyl (C=O) and aromatic (C=C) bonds.

High-Performance Liquid Chromatography (HPLC): HPLC would be employed to determine

the purity of the synthesized compound.
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Experimental Workflow for Biological Activity
Screening
To investigate the biological activity of Solvent Yellow 176, particularly its effect on the AHR

signaling pathway, a typical experimental workflow using a cell line such as the human breast

cancer cell line MCF-7 (known to express AHR) could be as follows.

Start

1. Cell Culture:
MCF-7 cells

2. Treatment:
Expose cells to various

concentrations of
Solvent Yellow 176

3. Incubation:
Incubate for a defined period

(e.g., 24 hours)

4. Analysis

A. Gene Expression Analysis:
- RNA extraction

- qRT-PCR for CYP1A1

B. Protein Analysis:
- Cell lysis

- Western Blot for AHR, ARNT,
and CYP1A1

C. Reporter Gene Assay:
- Transfect cells with

XRE-luciferase reporter
- Measure luciferase activity

End
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Caption: A generalized experimental workflow for assessing the biological activity of Solvent

Yellow 176 on the AHR pathway in MCF-7 cells.

Conclusion
Solvent Yellow 176 (C18H10BrNO3) is a commercially important dye with well-defined physical

properties for industrial applications. From a research and drug development perspective, its

structural classification as a quinophthalone suggests a potential interaction with the Aryl

Hydrocarbon Receptor signaling pathway. While detailed biological studies and specific,

validated experimental protocols for its synthesis and analysis are not extensively available in

the public literature, this guide provides a foundational understanding based on current

knowledge of related compounds. Further research is warranted to fully elucidate the biological

activity and potential toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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